4-(1H-pyrazol-1-yl)pyridine-2-carbonitrile
Overview
Description
“4-(1H-pyrazol-1-yl)pyridine-2-carbonitrile” is a chemical compound with the CAS Number: 1342405-19-9 . It has a molecular weight of 170.17 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of pyrazole derivatives has been reported in various studies . For instance, 2,6-Di (4-iodopyrazol-1-yl)pyridine is converted to 2,6-di (4- {alkyn-1-yl}pyrazol-1-yl)pyridine derivatives by Sonogashira reactions . Hydrogenation of these intermediates yields the corresponding 2,6-di (4-alkylpyrazol-1-yl)pyridine derivatives .Molecular Structure Analysis
The InChI Code of “4-(1H-pyrazol-1-yl)pyridine-2-carbonitrile” is 1S/C9H6N4/c10-7-8-6-9 (2-4-11-8)13-5-1-3-12-13/h1-6H . The InChI key is JYPCINDTZPUOQT-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“4-(1H-pyrazol-1-yl)pyridine-2-carbonitrile” is a powder that is stored at room temperature .Scientific Research Applications
Biomedical Applications
The 1H-Pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds that include 4-(1H-pyrazol-1-yl)pyridine-2-carbonitrile, have been used for a wide range of biological targets . They have been described in more than 5500 references, including 2400 patents .
Synthesis of Mono- and Dialkenyl-substituted Compounds
A Rhodium (III)-catalyzed C–H alkenylation reaction of the N,N-bidentate chelating compound 2- (1H-pyrazol-1-yl)pyridine with alkenes via rollover cyclometalation has been developed . This allows for the selective synthesis of mono- and dialkenyl-substituted 2- (1H-pyrazol-1-yl)pyridines in moderate to good yields .
Antibacterial Properties
The pyrazole scaffold, which includes 4-(1H-pyrazol-1-yl)pyridine-2-carbonitrile, has been noted for its antibacterial properties .
Anti-inflammatory Properties
The pyrazole scaffold also exhibits anti-inflammatory properties .
Anticancer Properties
Compounds with the pyrazole scaffold have been used in the development of anticancer drugs .
Antimalarial Evaluation
A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a compound related to 4-(1H-pyrazol-1-yl)pyridine-2-carbonitrile .
C–H Functionalization
A Rhodium (III)-catalyzed and solvent-controlled C–H bond functionalization of 2- (1H-pyrazol-1-yl)pyridine with internal alkynes has been developed . This provides a straightforward way for the divergent synthesis of either C–H alkenylation products or indazole products in moderate to good yields .
Analgesic Properties
The pyrazole scaffold has been noted for its analgesic properties .
Safety And Hazards
Future Directions
The future directions for “4-(1H-pyrazol-1-yl)pyridine-2-carbonitrile” and its derivatives could involve further exploration of their biological activities . Additionally, their unique fluorescence properties and high levels of structural diversity make them interesting candidates for applications in material chemistry .
properties
IUPAC Name |
4-pyrazol-1-ylpyridine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N4/c10-7-8-6-9(2-4-11-8)13-5-1-3-12-13/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYPCINDTZPUOQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=CC(=NC=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101257930 |
Source
|
| Record name | 2-Pyridinecarbonitrile, 4-(1H-pyrazol-1-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101257930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-pyrazol-1-yl)pyridine-2-carbonitrile | |
CAS RN |
1342405-19-9 |
Source
|
| Record name | 2-Pyridinecarbonitrile, 4-(1H-pyrazol-1-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1342405-19-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Pyridinecarbonitrile, 4-(1H-pyrazol-1-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101257930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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